Cas no 15828-65-6 (1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-)

• Product Name: 1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-
• CAS No: 15828-65-6
• Molecular Formula: C₉H₁₄N₄O₂
• Molecular Weight: 210.23306
• CID: 168599
• PubChem ID: 193506

1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl- Properties

Names and Identifiers

• 1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-
• 1-ethyl-4,5-di(N-methylcarbamoyl)pyrazole
• 2-ethyl-3-N,4-N-dimethylpyrazole-3,4-dicarboxamide
• 1-ethyl-N,N'-dimethyl-1H-pyrazole-4,5-dicarboxamide
• 1H-Pyrazole-4,5-dicarboxamide, 1-ethyl-N,N'-dimethyl-
• Iem 476
• Iem-476
• DTXSID40166396
• 15828-65-6

• InChIKey： XVKUIFBBRKZYHI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H14N4O2/c1-4-13-7(9(15)11-3)6(5-12-13)8(14)10-2/h5H,4H2,1-3H3,(H,10,14)(H,11,15)
• SMILES： CNC(C1C=NN(CC)C=1C(NC)=O)=O

Computed Properties

• Exact Mass: 210.11182
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.112
• Heavy Atom Count: 15
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 76.02
• Refractive Index: 1.586
• Boiling Point: 498.3°C at 760 mmHg
• Flash Point: 255.2°C
• Density: 1.26